Cas no 901309-48-6 ((-)-rotiorin)
(-)-rotiorin structure
Product Name:(-)-rotiorin
CAS No:901309-48-6
MF:C23H24O5
MW:380.433667182922
CID:2009792
PubChem ID:11574449
Update Time:2025-04-21
(-)-rotiorin Chemical and Physical Properties
Names and Identifiers
-
- (-)-rotiorin
- 901309-48-6
- (9aR)-3-acetyl-6-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-9a-methyl-furo[3,2-g]isochromene-2,9-dione
- CHEMBL498258
- Q27137120
- (9aR)-3-acetyl-6-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dien-1-yl]-9a-methyl-2H-furo[3,2-g]isochromene-2,9(9aH)-dione
- (9aR)-3-acetyl-6-[(1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl]-9a-methylfuro[3,2-g]isochromene-2,9-dione
- CHEBI:68699
- DTXSID701317833
- (9aR)-3-acetyl-6-((1E,3E,5S)-3,5-dimethylhepta-1,3-dien-1-yl)-9a-methyl-2H-furo(3,2-g)isochromene-2,9(9aH)-dione
- (9aR)-3-acetyl-6-((1E,3E,5S)-3,5-dimethylhepta-1,3-dienyl)-9a-methylfuro(3,2-g)isochromene-2,9-dione
-
- Inchi: 1S/C23H24O5/c1-6-13(2)9-14(3)7-8-17-10-16-11-19-20(15(4)24)22(26)28-23(19,5)21(25)18(16)12-27-17/h7-13H,6H2,1-5H3/b8-7+,14-9+/t13-,23+/m0/s1
- InChI Key: CJMOMVNHRUTOJX-SEAFAFSMSA-N
- SMILES: O1C(C(C(C)=O)=C2C=C3C=C(/C=C/C(/C)=C/[C@@H](C)CC)OC=C3C([C@]12C)=O)=O
Computed Properties
- Exact Mass: 380.16237386g/mol
- Monoisotopic Mass: 380.16237386g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 952
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 69.7Ų
(-)-rotiorin Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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